Cas no 81880-95-7 (N-(4-aminophenyl)methylmethanesulfonamide)

N-(4-aminophenyl)methylmethanesulfonamide is a sulfonamide derivative featuring both an aromatic amine and a methylmethanesulfonamide functional group. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as an intermediate in the development of bioactive molecules. The presence of the sulfonamide moiety enhances stability and may contribute to binding interactions in medicinal chemistry applications. Its well-defined structure allows for precise modifications, making it a versatile building block for drug discovery and fine chemical synthesis. The compound is typically characterized by high purity and consistent performance in reactions involving amine or sulfonamide reactivity.
N-(4-aminophenyl)methylmethanesulfonamide structure
81880-95-7 structure
Product Name:N-(4-aminophenyl)methylmethanesulfonamide
CAS No:81880-95-7
MF:C8H12N2O2S
MW:200.258080482483
CID:1804577
PubChem ID:12822521
Update Time:2025-06-07

N-(4-aminophenyl)methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, N-[(4-aminophenyl)methyl]-
    • N-(4-aminobenzyl)methanesulfonamide
    • N-[(4-aminophenyl)methyl]methanesulfonamide
    • G45218
    • CS-0261856
    • N-[(4-Aminophenyl)methyl]methanesulphonamide
    • SCHEMBL2025236
    • DA-41291
    • AKOS008104957
    • EN300-80282
    • N-[(4-aminophenyl)methyl]-methanesulfonamide
    • Z439707094
    • TUAUDVGBJMBLTF-UHFFFAOYSA-N
    • N-(4-Amino-benzyl)-methanesulfonamide
    • 81880-95-7
    • N-(4-aminophenyl)methylmethanesulfonamide
    • Inchi: 1S/C8H12N2O2S/c1-13(11,12)10-6-7-2-4-8(9)5-3-7/h2-5,10H,6,9H2,1H3
    • InChI Key: TUAUDVGBJMBLTF-UHFFFAOYSA-N
    • SMILES: S(C)(NCC1C=CC(=CC=1)N)(=O)=O

Computed Properties

  • Exact Mass: 200.06194880g/mol
  • Monoisotopic Mass: 200.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 80.6Ų

N-(4-aminophenyl)methylmethanesulfonamide Pricemore >>

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